Cas no 764659-79-2 (5-Fluoro ent-Lamivudine Acid D-Menthol Ester)

• Product Name: 5-Fluoro ent-Lamivudine Acid D-Menthol Ester
• CAS No: 764659-79-2
• MF: C₁₈H₂₆FN₃O₄S
• MW: 399.480146884918
• CID: 1064732
• PubChem ID: 86340033
• Update Time: 2025-11-02

5-Fluoro ent-Lamivudine Acid D-Menthol Ester Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro ent-Lamivudine Acid D-Menthol Ester
• (2S,5R)-(1S,2R,5S)-2-Isopropyl-5-methylcyclohexyl 5-(4-amino-5-fluoro-2-oxopyrimidin-1(2H)-yl)-1,3-oxathiolane-2-carboxylate
• (5S)-(1R,2S,5R)-2-isopropyl-5-methylcyclohexyl 5-(4-amino-5-fluoro-2-oxopyrimidin-1(2H)-yl)-1,3-oxathiolane-2-carboxylate
• AKOS024465016
• (2S,5R)-(1S,2R,5S)-2-Isopropyl-5-methylcyclohexyl5-(4-amino-5-fluoro-2-oxopyrimidin-1(2H)-yl)-1,3-oxathiolane-2-carboxylate
• 764659-79-2
• [(1S,2R,5S)-5-methyl-2-propan-2-ylcyclohexyl] (2S,5R)-5-(4-amino-5-fluoro-2-oxopyrimidin-1-yl)-1,3-oxathiolane-2-carboxylate
• (1S,2R,5S)-2-isopropyl-5-methylcyclohexyl (2S,5R)-5-(4-amino-5-fluoro-2-oxopyrimidin-1(2H)-yl)-1,3-oxathiolane-2-carboxylate
• (2S,5R)-5-(4-Amino-5-fluoro-2-oxo-1(2H)-pyrimidinyl)-1,3-oxathiolane-2-carboxylic Acid (1S,2R,5S)-5-Methyl-2-(1-methylethyl)cyclohexyl Ester

• MDL： MFCD28144933
• Inchi： 1S/C18H26FN3O4S/c1-9(2)11-5-4-10(3)6-13(11)25-16(23)17-26-14(8-27-17)22-7-12(19)15(20)21-18(22)24/h7,9-11,13-14,17H,4-6,8H2,1-3H3,(H2,20,21,24)/t10-,11+,13-,14+,17-/m0/s1
• InChI Key： AUTCQXVTOIJYOT-GZKBPPOVSA-N
• SMILES： S1C[C@H](N2C(N=C(C(=C2)F)N)=O)O[C@@H]1C(=O)O[C@H]1C[C@@H](C)CC[C@@H]1C(C)C

Computed Properties

• Exact Mass: 399.16280565g/mol
• Monoisotopic Mass: 399.16280565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 120Ų

5-Fluoro ent-Lamivudine Acid D-Menthol Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Nucleoside and nucleotide analogues
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues

Additional information on 5-Fluoro ent-Lamivudine Acid D-Menthol Ester

Comprehensive Overview of 5-Fluoro ent-Lamivudine Acid D-Menthol Ester (CAS No. 764659-79-2): Properties, Applications, and Research Insights

The compound 5-Fluoro ent-Lamivudine Acid D-Menthol Ester (CAS No. 764659-79-2) represents a specialized derivative of lamivudine, a well-known nucleoside reverse transcriptase inhibitor (NRTI). This chemically modified variant incorporates a fluoro substitution at the 5-position and an ester linkage to D-menthol, enhancing its physicochemical properties and potential therapeutic utility. Researchers and pharmaceutical developers are increasingly interested in such derivatives due to their improved bioavailability, targeted delivery mechanisms, and resistance profiles against viral mutations.

In recent years, the demand for modified nucleoside analogs has surged, driven by the need for advanced antiviral therapies and personalized medicine. 5-Fluoro ent-Lamivudine Acid D-Menthol Ester is frequently discussed in academic circles for its potential to address limitations of parent compounds, such as metabolic instability or poor tissue penetration. Its unique esterification with D-menthol may offer advantages in lipophilicity, enabling better crossing of biological barriers like the blood-brain barrier—a critical factor in treating neurotropic viral infections.

From a synthetic chemistry perspective, the introduction of the 5-fluoro group and D-menthol ester moiety requires precise stereocontrol and optimized reaction conditions. The CAS No. 764659-79-2 designation ensures unambiguous identification in regulatory and procurement contexts, which is vital for quality assurance in drug development. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound’s purity and confirming its structural integrity.

The application spectrum of 5-Fluoro ent-Lamivudine Acid D-Menthol Ester extends beyond antiviral research. Recent studies explore its role in prodrug strategies, where the D-menthol component could facilitate controlled release or reduce gastrointestinal side effects. Additionally, its fluorinated structure aligns with current trends in fluorine medicinal chemistry, where fluorine atoms are leveraged to modulate drug metabolism and binding affinity. These attributes make it a candidate for repurposing in oncology or chronic inflammatory conditions.

Environmental and safety considerations are paramount when handling 5-Fluoro ent-Lamivudine Acid D-Menthol Ester. While not classified as hazardous, standard laboratory precautions for organic compounds apply. Researchers often inquire about storage conditions (e.g., inert atmosphere, low temperature) and compatibility with solvents—a topic addressed in technical datasheets. The compound’s stability under physiological pH and enzymatic degradation is another active area of investigation, particularly for oral formulation development.

In the context of intellectual property, patents covering 5-Fluoro ent-Lamivudine Acid D-Menthol Ester synthesis or formulations reflect its commercial potential. Competitor analysis reveals growing interest from biotech firms focusing on next-generation antiviral agents. For procurement specialists, sourcing high-purity batches with documented CAS No. 764659-79-2 is critical to avoid counterfeit materials—a challenge amplified by global supply chain disruptions.

Looking ahead, the integration of AI-driven drug design tools could accelerate the optimization of this compound’s derivatives. Machine learning models predicting ester hydrolysis rates or metabolic pathways may streamline preclinical testing. Such innovations align with industry demands for faster, cost-effective R&D cycles, positioning 5-Fluoro ent-Lamivudine Acid D-Menthol Ester as a molecule of enduring relevance in medicinal chemistry.